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lactamide safety data sheet and handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lactamide

CAS No.: 2043-43-8

Cat. No.: S532337

Identification and Physical Properties

The table below summarizes the key identifying and physical property information for Lactamide.

Property Description

Chemical Name Lactamide [1] [2]
Synonyms 2-Hydroxypropanamide; Lactic acid amide [1] [2]
CAS Number 2043-43-8 [1] [3]

EC Number 218-049-3 [1]

Molecular Formula CsH7NOz [1] [2] [3]
Molecular Weight 89.09 g/mol [1] [2] [3]
Physical Description White crystalline solid [2]
Melting Point 73-76 °C (163-169 °F) [1] [2]
Boiling Point 281.9 °C at 760 mmHg [1]
Flash Point 124.3 °C [1]
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Hazards, Prevention, and Control

The official safety data sheet for Lactamide states that no hazard classification data is available [1]. This

means the specific health and environmental hazards have not been fully characterized. The following

precautionary measures are recommended for safe handling.
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Lactamide Safety and Handling Protocol
Emergency Procedures

( If ingested: Rinse mouth, do NOT induce vomiting j

On skin: Wash with soap/water
- If inhaled: Move to fresh air

Storage Conditions

( Store away from food/incompatibles j

Store in dry, cool, ventilated place
Keep container tightly closed

Handling Practices

Remove all ignition sources

Personal Protection
Avoid dust and aerosol formation

Fire/flame resistant clothing.

Work in well-ventilated area

Respiratory protection if needed

Start: Plan to Handle Lactamide

Chemical impermeable gloves

Tightly fitting safety goggles
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Lactamide Safety and Handling Protocol

Exposure Controls and Personal Protection

e EyelFace Protection: Wear tightly fitting safety goggles [1].

e Skin Protection: Wear fire/flame-resistant and impervious clothing. Handle with chemical-
impermeable gloves [1].

¢ Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face respirator
[1].

¢ General Hygiene: Wash and dry hands after handling [1].

Safe Handling and Storage
¢ Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes. Avoid forming dust and
aerosols. Use non-sparking tools and prevent fire from electrostatic discharge [1].

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store away from
foodstuff containers or incompatible materials [1].

First Aid and Firefighting Measures

First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if
the victim ingested or inhaled the chemical [1].
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¢ Skin Contact: Remove contaminated clothing immediately and wash the skin with soap and plenty of
water. Consult a doctor [1].

¢ Eye Contact: Rinse cautiously with pure water for at least 15 minutes and consult a doctor [1].

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison Control Center immediately [1].

Firefighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam [1].
e Special Hazards: No specific data available [1].
¢ Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary [1].

Critical Data Gaps and Disclaimer

A significant portion of the safety data for Lactamide is listed as "no data available" [1]. This includes

critical information such as:

e Hazard Classification and Pictograms

Acute Toxicity (oral, inhalation, dermal)

Skin CorrosionlIrritation and Serious Eye Damagel/lrritation
Carcinogenicity and Reproductive Toxicity

Ecological Toxicity

This technical guide is based on an available Safety Data Sheet and is for informational and R&D
purposes only. It is not intended for diagnostic or therapeutic use [3]. For safe laboratory practice, you

should consult the specific SDS from your chemical supplier for the most accurate and lot-specific data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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